Cas no 7757-93-9 (Calcium Hydrogen Phosphate)

• Product Name: Calcium Hydrogen Phosphate
• CAS No: 7757-93-9
• MF: CaHO₄P
• MW: 136.057300329208
• MDL: MFCD00010909
• CID: 47744
• PubChem ID: 24893081
• Update Time: 2025-09-03

Calcium Hydrogen Phosphate Chemical and Physical Properties

Names and Identifiers

• Calcium perphosphate,ammonified,granular
• calcium hydrogenorthophosphate
• Calcium Hydrogen Phosphate
• Calcium monohydrogen phosphate
• Calcium phosphate, dibasic
• Phosphoric acid, calcium salt (1:1)
• Secondary calcium
• Dicalcium phosphate
• Dibasic Calcium Phosphate
• Calcium hydrogen phosphate,agricultural
• Calcium phosphate
• calcium acid phosphate
• calcium dibasic phosphate
• calcium phosphate (cahpo4)
• calcium hydrogen orthophosphate
• calcium phosphate
• Calcium phosphate dibasic
• Anhydrous Calcium Hydrogen Phosphate

• MDL： MFCD00010909
• Inchi： 1S/Ca.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+2;/p-2
• InChI Key： FUFJGUQYACFECW-UHFFFAOYSA-L
• SMILES： [Ca+2].P(=O)([O-])([O-])O

Computed Properties

• Exact Mass: 135.92400
• Monoisotopic Mass: 135.924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83.4A^2

Experimental Properties

• Color/Form: White monoclinic crystalline powder, odorless and tasteless.
• Density: 2.306（16℃）
• Boiling Point: 158 °C at 760 mmHg
• Water Partition Coefficient: Soluble in hydrochloric acid, nitric acid, acetic acid, ammonium citrate solution. Slightly soluble in water. Insoluble in ethanol.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 93.23000
• LogP: -0.05220
• Merck: 13,1697

Calcium Hydrogen Phosphate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：TB8528000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Other Chemical Reagents